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Compound of Interest

Compound Name: AM6545
CAS No.: 1245626-05-4
Cat. No.: B570646
Get Quote
. J

AMG6545 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the solubility of AM6545 and troubleshooting common issues
encountered during its use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is AM6545?

AMG6545 is a high-affinity and selective peripheral CB1 receptor antagonist with a Ki value of
approximately 1.7 to 3.3 nM.[1][2][3] It exhibits over 100-fold selectivity for CB1 over CB2
receptors.[1][3] As a neutral antagonist, it does not alter basal cAMP levels in transfected cells.
[4][5] Due to its limited brain penetration, it is investigated for its potential to treat obesity and
related metabolic disorders without the centrally-mediated side effects associated with earlier
CB1 antagonists.[4][6]

Q2: What are the primary recommended solvents for dissolving AM6545?
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Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are the primary recommended
solvents for preparing stock solutions of AM6545.[6][7]

Q3: What should | do if | observe precipitation when preparing my AM6545 solution?

If precipitation or phase separation occurs during the preparation of an AM6545 solution,
gentle heating and/or sonication can be used to aid dissolution.[2] It is also crucial to use newly
opened, anhydrous DMSO, as hygroscopic (water-absorbed) DMSO can significantly impact
the solubility of the compound.[2]

Q4: How should | store AM6545 stock solutions?

For long-term storage, it is recommended to store stock solutions at -80°C for up to 6 months.
For shorter periods, storage at -20°C for up to 1 month is acceptable.[2]

Troubleshooting Guide
Issue: Difficulty Dissolving AM6545 in Aqueous Buffers

Cause: AM6545 has poor solubility in aqueous solutions. Direct dissolution in buffers like PBS
is often challenging.

Solution:

e Prepare a concentrated stock solution in an organic solvent first. DMSO or DMF are the
recommended primary solvents.[6][7]

o For aqueous-based assays, a serial dilution approach is necessary. The final concentration
of the organic solvent in the aqueous medium should be kept to a minimum, typically below
1%, as higher concentrations can affect cellular assays.[8][9]

e A co-solvent system can be employed for in vivo studies. A common formulation involves a
multi-solvent system such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2]
Another option is 10% DMSO in 90% corn 0il.[2]

Issue: Compound Crashes Out of Solution Upon Dilution
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Cause: This is a common issue when diluting a concentrated stock in an organic solvent into
an aqueous buffer where the compound has lower solubility.

Solution:

o Lower the final concentration. The desired final concentration in the agueous buffer may be
above the solubility limit of AM6545 in that medium.

 Increase the percentage of co-solvent in the final solution, if the experimental system
permits. However, be mindful of potential solvent toxicity in cell-based assays.[8][9]

e Use a surfactant. Formulations for in vivo use often include Tween-80 to improve solubility
and stability in aqueous environments.[2]

Quantitative Solubility Data

Maximum Maximum
Solvent Concentration Concentration Reference
(mg/mL) (mM)
DMSO > 100 mg/mL 179.71 mM [2]
DMSO 11.13 mg/mL 20 mM [11[3]
DMSO < 10 mg/mL - [7]
DMF 10 mg/mL - [6]
DMSO:PBS (pH 7.2)
0.3 mg/mL - [6]

(1:2)

10% DMSO, 40%
PEG300, 5% Tween- > 2.5 mg/mL 4.49 mM [2]
80, 45% Saline

10% DMSO, 90%

) = 2.5 mg/mL 4.49 mM [2]
Corn Ol

Note: The molecular weight of AM6545 is 556.46 g/mol .[1][3] Solubility values may vary
between batches due to factors such as hydration.
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Experimental Protocols
Preparation of a 20 mM DMSO Stock Solution

» Weigh the required amount of AM6545 crystalline solid.

o Calculate the volume of DMSO needed to achieve a 20 mM concentration. For example, for
1 mg of AM6545 (MW: 556.46), you would add 89.9 pL of DMSO.

¢ Add the calculated volume of fresh, anhydrous DMSO to the solid AM6545.

» Vortex or sonicate the solution until the solid is completely dissolved. Gentle warming may
be applied if necessary.

Preparation of a Dosing Solution for In Vivo Studies (Co-
solvent System)

This protocol is adapted from a formulation with a reported solubility of = 2.5 mg/mL.[2]

Prepare a concentrated stock solution of AM6545 in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, begin with 100 pL of the 25 mg/mL DMSO stock
solution.

Add 400 pL of PEG300 to the DMSO stock and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

Finally, add 450 pL of saline to bring the total volume to 1 mL and mix well.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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